Cas no 1666125-14-9 (2-(2-Bromo-3-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol)

• Product Name: 2-(2-Bromo-3-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• CAS No: 1666125-14-9
• MF: C₁₀H₇BrF₆O
• MW: 337.056403398514
• CID: 5522798
• PubChem ID: 101914509
• Update Time: 2023-05-24

2-(2-Bromo-3-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-3-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• 1666125-14-9
• SY315452

• Inchi： 1S/C10H7BrF6O/c1-5-3-2-4-6(7(5)11)8(18,9(12,13)14)10(15,16)17/h2-4,18H,1H3
• InChI Key： GFPDEDSVFDNQRG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 335.95845g/mol
• Monoisotopic Mass: 335.95845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų